3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol

• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 3-(1-aminopropan-2-yl)-2,5-dimethyloxolan-3-ol
• InChI: InChI=1S/C9H19NO2/c1-6(5-10)9(11)4-7(2)12-8(9)3/h6-8,11H,4-5,10H2,1-3H3
• InChI Key: AVZIBQQUCUEDES-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(O1)C)(C(C)CN)O

Description

3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol is a chemical compound with a unique structure that includes an oxolane ring substituted with an aminopropyl group and two methyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol can be achieved through several synthetic routes. One common method involves the reaction of 2,5-dimethyloxolane with 1-aminopropan-2-ol under specific conditions. The reaction typically requires a catalyst and is carried out at a controlled temperature to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions. This includes the use of high-purity reagents, efficient catalysts, and advanced purification techniques to ensure the compound meets the required standards for various applications.

Chemical Reactions Analysis

Types of Reactions

3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form various reduced derivatives.

Substitution: The aminopropyl group can undergo substitution reactions with different reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens and alkylating agents are used under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug synthesis.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol involves its interaction with specific molecular targets. The aminopropyl group can interact with enzymes and receptors, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

1-Aminopropan-2-ol: A similar compound with an aminopropyl group but lacking the oxolane ring.

Aminomethyl propanol: Another related compound with a similar structure but different functional groups.

Uniqueness

3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol is unique due to its specific structure, which includes both an oxolane ring and an aminopropyl group. This combination of features gives it distinct chemical and biological properties, making it valuable for various research and industrial applications.